Cas no 1105234-22-7 (5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole
• CAS No: 1105234-22-7
• MF: C₁₄H₁₁ClN₂O₃S₂
• MW: 354.831739664078
• CID: 5393302
• Update Time: 2025-05-28

5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[[(5-Chloro-2-thienyl)sulfonyl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C14H11ClN2O3S2/c1-9-2-4-10(5-3-9)14-16-12(20-17-14)8-22(18,19)13-7-6-11(15)21-13/h2-7H,8H2,1H3
• InChI Key： YDMPDLAVZWBFNE-UHFFFAOYSA-N
• SMILES： O1C(CS(C2SC(Cl)=CC=2)(=O)=O)=NC(C2=CC=C(C)C=C2)=N1

Experimental Properties

• Density: 1.453±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.8±60.0 °C(Predicted)
• pka: -3.12±0.36(Predicted)

Additional information on 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole

Research Brief on 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole (CAS: 1105234-22-7)

Recent studies have highlighted the potential of 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole (CAS: 1105234-22-7) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole core and sulfonylmethyl functional group, has garnered attention for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole involves a multi-step process that includes the condensation of 5-chlorothiophene-2-sulfonyl chloride with a suitable methylene precursor, followed by cyclization to form the oxadiazole ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

In terms of biological activity, this compound has demonstrated significant inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent. Additionally, studies have shown that the compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways.

Perhaps the most promising area of research for this compound lies in its anticancer properties. In vitro studies have revealed that 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer. The compound's ability to modulate the activity of pro-apoptotic proteins and inhibit angiogenesis has been well-documented. Furthermore, recent in vivo studies in murine models have shown significant tumor growth inhibition with minimal toxicity, highlighting its potential as a lead compound for cancer therapy.

Despite these encouraging results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic optimization. Recent efforts have focused on the design of prodrugs and nanoformulations to enhance the compound's therapeutic index. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-{[(5-chlorothiophen-2-yl)sulfonyl]methyl}-3-(4-methylphenyl)-1,2,4-oxadiazole (CAS: 1105234-22-7) represents a versatile scaffold with significant therapeutic potential across multiple disease areas. Ongoing research aims to elucidate its precise molecular targets and optimize its pharmacological profile. The compound's unique chemical structure and broad-spectrum activity make it a valuable candidate for further investigation in the field of drug discovery and development.